4-(azepan-1-ylsulfonyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide
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Description
4-(azepan-1-ylsulfonyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide is a useful research compound. Its molecular formula is C17H24N2O5S2 and its molecular weight is 400.51. The purity is usually 95%.
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Scientific Research Applications
Intramolecular Cyclization and Synthesis
Electrophilic Intramolecular Cyclization : A study by Danilyuk et al. (2016) explores the intramolecular cyclization of 4-aryl-N-(thiophen-3-yl)but-3-enamides, resulting in the formation of compounds with potential relevance to the synthesis of "4-(azepan-1-ylsulfonyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide". This research indicates the versatility of cyclization reactions in synthesizing complex molecular architectures (Danilyuk et al., 2016).
Ring-Expansion Reactions : In another study, the ring-expansion reactions of epoxy amides and enamides were investigated by Suraj and Swamy (2022), highlighting the formation of functionalized azetidines and diazocanes. This research provides insight into the structural diversity achievable through ring expansion, pertinent to the chemical framework of the target compound (Suraj & Swamy, 2022).
Pharmacological Applications
Protein Kinase B (PKB) Inhibitors : Breitenlechner et al. (2004) discuss the optimization of novel azepane derivatives as inhibitors of protein kinase B (PKB-alpha), a crucial enzyme in cancer and other diseases. While not directly mentioning "this compound", the study underscores the importance of azepane derivatives in developing pharmacological agents (Breitenlechner et al., 2004).
Antitubercular Activity
Anti-Tubercular Scaffolds : Research by Nimbalkar et al. (2018) on the synthesis of benzamide derivatives highlights their potential as anti-tubercular agents. Although focusing on different chemical structures, the methodologies and biological activities discussed could be relevant to the research and development of "this compound" for similar applications (Nimbalkar et al., 2018).
Properties
IUPAC Name |
4-(azepan-1-ylsulfonyl)-N-(1,1-dioxothiolan-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O5S2/c20-17(18-15-9-12-25(21,22)13-15)14-5-7-16(8-6-14)26(23,24)19-10-3-1-2-4-11-19/h5-8,15H,1-4,9-13H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEZPNUQBMVVVFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3CCS(=O)(=O)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.